Cas no 1261931-93-4 (3-Cyano-5-(5-cyano-2-fluorophenyl)phenol)

• Product Name: 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol
• CAS No: 1261931-93-4
• MF: C₁₄H₇FN₂O
• MW: 238.216586351395
• MDL: MFCD18314284
• CID: 2764318
• PubChem ID: 53219959
• Update Time: 2025-06-15

3-Cyano-5-(5-cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314284
• 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol, 95%
• 6'-Fluoro-5-hydroxy[1,1'-biphenyl]-3,3'-dicarbonitrile
• 3-CYANO-5-(5-CYANO-2-FLUOROPHENYL)PHENOL
• 1261931-93-4
• DTXSID30684751
• 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol

• MDL： MFCD18314284
• Inchi： 1S/C14H7FN2O/c15-14-2-1-9(7-16)5-13(14)11-3-10(8-17)4-12(18)6-11/h1-6,18H
• InChI Key： IPCVYHITCWLOGJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 238.05424101Da
• Monoisotopic Mass: 238.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol

Comprehensive Overview of 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol (CAS No. 1261931-93-4)

In the realm of specialty chemicals, 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol (CAS No. 1261931-93-4) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This cyanophenol derivative is characterized by its dual cyano groups and a fluorophenyl moiety, which contribute to its reactivity and utility in various chemical syntheses. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential uses in pharmaceutical intermediates or material science.

The growing demand for high-performance organic compounds has placed 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol under the spotlight. Its molecular structure, featuring a phenolic hydroxyl group and electron-withdrawing substituents, makes it a valuable building block for designing advanced materials. Recent trends in green chemistry and sustainable synthesis have further driven inquiries into eco-friendly production routes for this compound, aligning with global efforts to reduce environmental impact.

One of the most frequently asked questions about CAS No. 1261931-93-4 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is critical for its handling in laboratory settings. Additionally, its thermal stability makes it suitable for applications requiring elevated temperatures, such as polymer modification or catalysis.

The fluorine atom in the 2-fluorophenyl segment of 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol introduces intriguing electronic effects, which are often explored in medicinal chemistry. Fluorinated compounds are known for their ability to enhance bioavailability and metabolic stability, making this derivative a candidate for drug discovery programs. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, areas that dominate current pharmaceutical research.

From an industrial perspective, the compound's role in agrochemical formulations has also garnered attention. Its cyano groups can act as hydrogen bond acceptors, facilitating interactions with biological targets. This property is leveraged in the development of crop protection agents, where precision and efficacy are paramount. Environmental concerns have prompted investigations into its biodegradability and ecotoxicological profile, addressing regulatory requirements and consumer safety.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol. These methods ensure purity assessment and structural confirmation, which are essential for quality control in commercial production. The compound's UV absorption properties also make it suitable for use in photochemical studies or as a fluorescent probe in diagnostic applications.

In the context of intellectual property, patents involving CAS No. 1261931-93-4 often highlight its utility in electronic materials, such as organic light-emitting diodes (OLEDs) or semiconductor coatings. The push for energy-efficient technologies has amplified interest in such applications, with manufacturers seeking compounds that offer thermal resistance and electrical conductivity.

To summarize, 3-Cyano-5-(5-cyano-2-fluorophenyl)phenol represents a multifaceted compound with broad relevance across scientific and industrial domains. Its structural versatility, combined with the rising demand for functionalized aromatics, ensures its continued prominence in research and development. Future studies may focus on optimizing its synthetic pathways or expanding its applications in emerging technologies, further solidifying its importance in the chemical landscape.